![molecular formula C16H20BrNO3 B1382090 benzyl (3R,4S)-3-(2-bromoacetyl)-4-ethylpyrrolidine-1-carboxylate CAS No. 1428243-26-8](/img/structure/B1382090.png)
benzyl (3R,4S)-3-(2-bromoacetyl)-4-ethylpyrrolidine-1-carboxylate
Overview
Description
Benzyl (3R,4S)-3-(2-bromoacetyl)-4-ethylpyrrolidine-1-carboxylate, also known as BEP, is an organic compound with a unique structure that has been studied for its potential applications in the medical and scientific research fields. BEP is a derivative of pyrrolidine, a five-membered nitrogen-containing heterocyclic ring, and is composed of a benzyl group, a bromoacetyl group, and an ethyl group. It has been used in a variety of scientific studies, including those involving drug synthesis, biochemistry, and pharmacology.
Scientific Research Applications
- Benzyl (3R,4S)-3-(2-bromoacetyl)-4-ethylpyrrolidine-1-carboxylate is a key chiral building block in the synthesis of biologically active compounds. Its efficient synthesis has been achieved through a process involving stereospecific and regioselective chlorination of in situ generated aziridinium ion, followed by nitrile anion cyclization. The process has been demonstrated at a pilot scale, yielding an 84% overall yield from (R)-styrene oxide (Ohigashi et al., 2010).
- The compound also plays a role in the asymmetric synthesis of various stereoisomers of 4-aminopyrrolidine-3-carboxylic acid and 4-aminotetrahydrofuran-3-carboxylic acid. The synthesis involves diastereoselective conjugate addition and has led to efficient asymmetric syntheses with high diastereomeric and enantiomeric excesses (Bunnage et al., 2004).
Structural Characterization and Derivatives :3. Novel derivatives involving this compound, such as (2S,3R,4S,5R)-3,4,5-triacetoxy-tetrahydro-2H-pyran-2-yl 1-benzyl-3-phenyl-1H-pyrazole-5-carboxylate derivatives, have been synthesized. Their structures were confirmed using techniques like IR, 1H NMR spectroscopy, HR mass spectrometry, and X-ray crystallography, emphasizing the compound's versatility in creating structurally diverse molecules (Lian et al., 2011).
Chemical Reactions and Synthesis of Complex Structures :4. This compound is integral in the synthesis of complex structures such as 1,4-benzodiazepine derivatives. The process involves a one-pot reaction showcasing the compound’s potential in medicinal chemistry for creating functionalized scaffolds ready for further chemical manipulations (Wang et al., 2008).
- It's used in the synthesis of benzyl esters, particularly in reactions where sensitive functionalities like alcohols, phenols, amides need to be preserved, demonstrating the compound's utility in creating specific molecular structures while maintaining the integrity of sensitive functional groups (Tummatorn et al., 2007).
Properties
IUPAC Name |
benzyl (3R,4S)-3-(2-bromoacetyl)-4-ethylpyrrolidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20BrNO3/c1-2-13-9-18(10-14(13)15(19)8-17)16(20)21-11-12-6-4-3-5-7-12/h3-7,13-14H,2,8-11H2,1H3/t13-,14+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEFUCTKHMXMWRF-KGLIPLIRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CN(CC1C(=O)CBr)C(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@@H]1CN(C[C@@H]1C(=O)CBr)C(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20BrNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1428243-26-8 | |
Record name | Benzyl (3R,4S)-3-(2-bromoacetyl)-4-ethylpyrrolidine-1-carboxylate | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/QWQ2NG5NEN | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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